Cas no 3205-94-5 (1H,3H,4H,5H,6H-cyclopenta[c]furan-1,3-dione)

1H,3H,4H,5H,6H-cyclopenta[c]furan-1,3-dione Properties

Names and Identifiers

• 5,6-Dihydro-1H-cyclopenta[c]furan-1,3(4H)-dione
• 1-CYCLOPENTENE-1,2-DICARBOXYLIC ANHYDRIDE
• 1H-Cyclopenta[c]furan-1,3(4H)-dione,5,6-dihydro-
• 5,6-dihydro-4H-cyclopenta[c]furan-1,3-dione
• 1,2-cyclopentenedicarboxylic acid anhydride
• 1-Cyclopentene-1,2-carboxylic anhydride treated bovine serum albumin
• 1-cyclopentene-1,2-dicarboxyli anhydride
• 1-cyclopentene-1,2-dicarboxylic acid anhydride
• cyclopent-1-ene-1,2-dicarboxylic anhydride
• cyclopentenedicarboxylic anhydride
• NSC 291644
• 1H,3H,4H,5H,6H-cyclopenta[c]furan-1,3-dione
• InChI=1/C7H6O3/c8-6-4-2-1-3-5(4)7(9)10-6/h1-3H
• 3205-94-5
• AKOS015916614
• cyclopentene-1,2-dicarboxylic acid anhydride
• CS-0183356
• FT-0634721
• NSC-291644
• NSC291644
• 1-Cyclopentene-1,2-dicarboxylicanhydride
• 1-Cyclopentene-1,2-dicarboxylic anhydride, 96%
• DTXSID60315061
• A923705
• 1H-cyclopenta[c]furan-1,3(4H)-dione, 5,6-dihydro-
• EN300-123921
• 1H pound not3H pound not4H pound not5H pound not6H-Cyclopenta[c]furan-1,3-dione
• GBBPFLCLIBNHQO-UHFFFAOYSA-N
• MFCD00013330
• cyclopentene-1,2-dicarboxylic anhydride
• E10149
• SCHEMBL252317
• J-018621
• 1-Cyclopentene-1,2-carboxylic anhydride treated BSA
• DB-008761
• +Expand

• MDL： MFCD00013330
• InChIKey： GBBPFLCLIBNHQO-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6O3/c8-6-4-2-1-3-5(4)7(9)10-6/h1-3H2
• SMILES： O=C1OC(=O)C2=C1CCC2

Computed Properties

• Exact Mass: 138.03200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 138.032
• Heavy Atom Count: 10
• Complexity: 226
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 0.55030
• PSA: 43.37000
• Refractive Index: n20/D 1.4978(lit.)
• Boiling Point: 133-135 °C/10 mmHg(lit.)
• Melting Point: 42-45 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Solubility: Slightly soluble (15 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),

1H,3H,4H,5H,6H-cyclopenta[c]furan-1,3-dione Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• FLUKA BRAND F CODES：21

1H,3H,4H,5H,6H-cyclopenta[c]furan-1,3-dione Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%